molecular formula C10H16N2O2S B3174962 2-amino-N-(3,4-dimethylphenyl)ethanesulfonamide CAS No. 954582-82-2

2-amino-N-(3,4-dimethylphenyl)ethanesulfonamide

Cat. No. B3174962
CAS RN: 954582-82-2
M. Wt: 228.31 g/mol
InChI Key: QTTXNRIVQUFGGF-UHFFFAOYSA-N
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Description

2-amino-N-(3,4-dimethylphenyl)ethanesulfonamide, also known as Dimethylsulfonamide, is an organic compound that has a wide range of applications in the scientific and medical fields. It is a white powder that is insoluble in water, but soluble in many organic solvents. Its chemical formula is C9H15N2O2S.

Scientific Research Applications

Novel Synthesis Techniques and Chemical Properties

Recent research has focused on the synthesis and characterization of novel cyclic compounds containing aminobenzenesulfonamide, demonstrating the versatility of sulfonamide derivatives in organic syntheses and pharmaceutical industry applications. Notably, aminobenzenesulfonamide derivatives are highlighted for their multifunctional capabilities, serving as valuable chemical moieties in both organic syntheses and pharmaceutical developments. This underscores the potential of related sulfonamide compounds, like 2-amino-N-(3,4-dimethylphenyl)ethanesulfonamide, in facilitating the discovery of functional molecules and pharmaceuticals (Kaneda, 2020).

Advanced Materials and Polymer Science

The development of conducting polymers for use in organic electronic devices has been a significant area of research. Compounds with similar chemical structures have been utilized in improving the electrical conductivity of poly(3,4-ethylenedioxythiophene): poly(styrenesulfonic acid) (PEDOT:PSS), a notable conducting polymer. These advancements are crucial for enhancing the performance of light-emitting diodes, solar cells, and field-effect transistors, indicating the potential roles of related sulfonamide compounds in next-generation organic materials (Shi et al., 2015).

Environmental Science and Toxicology

Research has also delved into the degradation of nitrogen-containing compounds using advanced oxidation processes. This work is pivotal in addressing the environmental impact of nitrogen-containing amino and azo compounds, which are resistant to conventional degradation processes. The efficacy of advanced oxidation processes in mineralizing such compounds suggests potential applications for related chemicals in environmental remediation and the improvement of water treatment technologies (Bhat & Gogate, 2021).

properties

IUPAC Name

2-amino-N-(3,4-dimethylphenyl)ethanesulfonamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H16N2O2S/c1-8-3-4-10(7-9(8)2)12-15(13,14)6-5-11/h3-4,7,12H,5-6,11H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QTTXNRIVQUFGGF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)NS(=O)(=O)CCN)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H16N2O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

228.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-amino-N-(3,4-dimethylphenyl)ethanesulfonamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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2-amino-N-(3,4-dimethylphenyl)ethanesulfonamide
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